N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(4-iodo-3,5-dimethylpyrazol-1-yl)acetamide
• InChI: InChI=1S/C15H17IN4O2/c1-9-15(16)10(2)20(19-9)8-14(22)18-13-6-4-12(5-7-13)17-11(3)21/h4-7H,8H2,1-3H3,(H,17,21)(H,18,22)
• InChI Key: RUNYIVBSVQFNND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2=CC=C(C=C2)NC(=O)C)C)I
• Molecular Formula: C15H17IN4O2
• Molecular Weight: 412.23 g/mol

Description

N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide, also known as AIDA, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of the enzyme nitric oxide synthase (NOS), which is involved in the synthesis of nitric oxide (NO) in the body. AIDA has been used to investigate the role of NO in various physiological and pathological processes, and has shown promising results in the treatment of certain diseases.

Mechanism of Action

N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide acts as a competitive inhibitor of NOS, binding to the active site of the enzyme and preventing the conversion of L-arginine to NO. It has been shown to be selective for the neuronal isoform of NOS (nNOS) over the endothelial (eNOS) and inducible (iNOS) isoforms. N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has also been shown to inhibit the activity of nNOS by binding to a regulatory site on the enzyme, which enhances its inhibitory effect.
Biochemical and Physiological Effects
N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to decrease NO production and increase superoxide production in various cell types, leading to oxidative stress and cell death. N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has also been shown to inhibit the release of neurotransmitters, such as dopamine and serotonin, from neuronal cells. In animal studies, N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to decrease blood pressure, improve endothelial function, and reduce inflammation.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has several advantages for lab experiments. It is a potent and selective inhibitor of nNOS, which makes it useful for investigating the role of NO in various physiological and pathological processes. It has also been shown to be stable and soluble in aqueous solutions, which makes it easy to handle and administer. However, N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has some limitations for lab experiments. It has been shown to have off-target effects on other enzymes and receptors, which may complicate the interpretation of results. It also has limited bioavailability and may require high doses to achieve therapeutic effects.

Future Directions

There are several future directions for the use of N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide in scientific research. One area of interest is the development of more selective and potent NOS inhibitors that can be used to target specific isoforms of the enzyme. Another area of interest is the investigation of the role of NO in cancer progression and the development of NOS inhibitors as anticancer agents. N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has also shown potential as a neuroprotective agent in animal models of stroke and neurodegenerative diseases, and further studies are needed to explore its therapeutic potential in these conditions.

Synthesis Methods

N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide can be synthesized using a multi-step process starting from 4-iodo-3,5-dimethylpyrazole. The first step involves the reaction of this compound with ethyl 4-chloroacetoacetate to form ethyl 2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetate. This intermediate is then converted to the final product, N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide, through a series of reactions involving acetylation, reduction, and coupling with 4-aminophenol.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been widely used in scientific research to investigate the role of NO in various physiological and pathological processes. It has been shown to inhibit NOS activity in vitro and in vivo, and to decrease NO production in various cell types and tissues. N-[4-(acetylamino)phenyl]-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been used to study the effects of NO on cardiovascular function, inflammation, neuronal signaling, and cancer progression. It has also been used to investigate the potential therapeutic applications of NOS inhibitors in various diseases, such as hypertension, stroke, sepsis, and cancer.